4-(Tert-butoxy)-2-(methylamino)phenol
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Description
4-(Tert-butoxy)-2-(methylamino)phenol is a phenolic derivative characterized by a tert-butoxy (–O–C(CH₃)₃) substituent at the para position and a methylamino (–NHCH₃) group at the ortho position of the aromatic ring.
Properties
Molecular Formula |
C11H17NO2 |
|---|---|
Molecular Weight |
195.26 g/mol |
IUPAC Name |
2-(methylamino)-4-[(2-methylpropan-2-yl)oxy]phenol |
InChI |
InChI=1S/C11H17NO2/c1-11(2,3)14-8-5-6-10(13)9(7-8)12-4/h5-7,12-13H,1-4H3 |
InChI Key |
BPGMVWLCYAIHLE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=CC(=C(C=C1)O)NC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Tert-butoxy)-2-(methylamino)phenol typically involves the introduction of the tert-butoxy group and the methylamino group onto a phenol ring. One common method involves the reaction of 4-hydroxy-2-nitroanisole with tert-butyl alcohol in the presence of an acid catalyst to form the tert-butoxy group. This is followed by the reduction of the nitro group to an amino group using a reducing agent such as hydrogen gas in the presence of a palladium catalyst .
Industrial Production Methods
Industrial production of 4-(Tert-butoxy)-2-(methylamino)phenol may involve similar synthetic routes but on a larger scale. The use of flow microreactor systems has been reported to enhance the efficiency and sustainability of the synthesis process .
Chemical Reactions Analysis
Types of Reactions
4-(Tert-butoxy)-2-(methylamino)phenol can undergo various types of chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The nitro group can be reduced to an amino group.
Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Common reducing agents include hydrogen gas with a palladium catalyst.
Substitution: Common reagents include acids or bases depending on the desired substitution.
Major Products Formed
Oxidation: Quinones.
Reduction: Amino derivatives.
Substitution: Various substituted phenols depending on the reagents used.
Scientific Research Applications
4-(Tert-butoxy)-2-(methylamino)phenol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of other organic compounds.
Medicine: Investigated for its potential therapeutic properties.
Industry: Used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-(Tert-butoxy)-2-(methylamino)phenol involves its interaction with specific molecular targets and pathways. The tert-butoxy group can influence the compound’s reactivity and stability, while the methylamino group can participate in hydrogen bonding and other interactions with biological molecules .
Comparison with Similar Compounds
Key Functional Differences
- Solubility : The tert-butoxy group’s hydrophobicity likely reduces aqueous solubility compared to sulfonyl or methoxymethyl analogs.
- Basicity: The methylamino group (pKa ~10) can protonate under physiological conditions, influencing solubility and interaction with biological targets.
- Synthetic Utility : The tert-butoxy group is often used as a protecting group in organic synthesis, whereas sulfonyl or styryl groups serve as electron-withdrawing or conjugation-enhancing motifs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
